Cas no 1008773-97-4 (3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1008773-97-4
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD18321753
• CID: 1086062
• Update Time: 2025-04-20

3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 3-methyl-4-[3-(trifluoromethyl)phenyl]benzoic acid
• 3-Methyl-4-(3-trifluoroMethylphenyl)benzoic acid
• 3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321753
• Inchi： 1S/C15H11F3O2/c1-9-7-11(14(19)20)5-6-13(9)10-3-2-4-12(8-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： LCVZKPOQZIJLSS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 280.071114g/mol
• Monoisotopic Mass: 280.071114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.24g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives